Cas no 1805554-57-7 (2-(Difluoromethyl)-6-methoxy-4-nitropyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-6-methoxy-4-nitropyridine-3-methanol
• CAS No: 1805554-57-7
• MF: C₈H₈F₂N₂O₄
• MW: 234.156929016113
• CID: 4896365
• Update Time: 2025-09-23

2-(Difluoromethyl)-6-methoxy-4-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxy-4-nitropyridine-3-methanol

• Inchi： 1S/C8H8F2N2O4/c1-16-6-2-5(12(14)15)4(3-13)7(11-6)8(9)10/h2,8,13H,3H2,1H3
• InChI Key： FOAUBCGEXSQYGH-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C=C(N=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.8
• Topological Polar Surface Area: 88.2

Additional information on 2-(Difluoromethyl)-6-methoxy-4-nitropyridine-3-methanol

2-(Difluoromethyl)-6-methoxy-4-nitropyridine-3-methanol (CAS No. 1805554-57-7): A Multifunctional Scaffold for Targeted Therapeutic Development

2-(Difluoromethyl)-6-methoxy-4-nitropyridine-3-methanol represents a unique class of heterocyclic compounds with a complex molecular architecture that combines multiple functional groups, including nitro, fluoro, and methoxy substituents. The CAS No. 1805554-57-7 designation underscores its structural novelty and potential for pharmacological applications. This compound belongs to the broader family of pyridine derivatives, which are well-established in drug discovery due to their ability to modulate biological targets through diverse mechanisms. The presence of 2-(difluoromethyl) and 6-methoxy groups introduces steric and electronic effects that significantly influence its reactivity, selectivity, and biological activity.

Recent advances in medicinal chemistry have highlighted the importance of designing molecules with precise functional group placement to achieve optimal therapeutic outcomes. The 4-nitropyridine core of this compound provides a rigid scaffold that can engage with multiple protein targets, including kinases, transcription factors, and ion channels. This structural feature is particularly relevant in the context of targeted therapy, where the ability to selectively interact with disease-specific pathways is critical for minimizing off-target effects. Studies published in 2023 have demonstrated that compounds with similar pyridine-based frameworks exhibit promising activity against inflammatory diseases and cancer-related signaling pathways.

From a synthetic perspective, the 3-methanol group in this molecule serves as a key functional handle for further chemical modifications. This moiety enables the introduction of additional substituents through esterification, etherification, or glycosylation reactions, which can enhance the compound's solubility, metabolic stability, and bioavailability. Researchers have also explored the possibility of incorporating fluoro atoms into other positions of the pyridine ring to fine-tune the compound's physicochemical properties, such, as hydrophobicity and hydrogen bonding capacity. These modifications have been shown to improve the compound's ability to penetrate biological membranes and reach intracellular targets.

Emerging research in 2023 has focused on the potential of this compound as a lead scaffold for the development of anti-inflammatory agents. The nitro group in the 4-nitropyridine core is believed to play a critical role in modulating the activity of inflammatory cytokines. Studies using in vitro models have demonstrated that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. This finding aligns with broader trends in drug discovery that emphasize the importance of targeting inflammatory pathways for the treatment of chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of active investigation is the application of this compound in the field of oncology. The 2-(difluoromethyl) group has been shown to enhance the compound's ability to interact with certain protein kinases, which are frequently dysregulated in cancer cells. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of the phosphatidylinositol 3-kinase (PI3K) pathway, which is implicated in tumor growth and metastasis. These findings suggest that this compound could serve as a valuable tool for the development of targeted therapies against specific cancer subtypes.

From a pharmacokinetic standpoint, the methoxy group in the 6-methoxy position contributes to the compound's overall hydrophilicity, which may influence its absorption, distribution, metabolism, and excretion (ADME) profile. Researchers have also explored the impact of the fluoro substituents on the compound's metabolic stability, with preliminary studies indicating that these groups can enhance resistance to enzymatic degradation. These properties are particularly important for the design of long-acting formulations that require sustained release of the active compound in the body.

Recent advances in computational chemistry have enabled the prediction of the compound's interactions with various biological targets. Molecular docking studies have revealed that the 4-nitropyridine core can form hydrogen bonds with key residues in target proteins, thereby stabilizing the protein-ligand complex. These findings are supported by experimental data from high-throughput screening campaigns, which have identified several potential targets for this compound, including enzymes involved in metabolic pathways and receptors associated with immune responses.

The structural versatility of this compound also makes it an attractive candidate for the development of prodrugs. By modifying the 3-methanol group with different functional groups, chemists can create derivatives that are more stable in the bloodstream but become active upon reaching specific cellular compartments. This approach has been successfully applied to other pyridine-based compounds, and preliminary studies suggest that similar strategies could be effective for this molecule. Such modifications could potentially improve the therapeutic index of the compound by reducing systemic toxicity while maintaining its efficacy at the target site.

As the field of drug discovery continues to evolve, the 2-(difluoromethyl)-6-methoxy-4-nitropyridine-3-methanol scaffold is emerging as a promising platform for the development of novel therapeutics. Its unique combination of functional groups provides a versatile framework for exploring new biological mechanisms and optimizing pharmacological properties. Ongoing research is focused on expanding the understanding of its interactions with various biological systems, as well as refining its chemical modifications to enhance its therapeutic potential. These efforts are part of a broader trend in medicinal chemistry that emphasizes the importance of designing molecules with precise structural features to achieve optimal therapeutic outcomes.

In conclusion, the CAS No. 1805554-57-7 compound represents a significant advancement in the design of multifunctional scaffolds for pharmaceutical applications. Its complex molecular structure, combined with the strategic placement of functional groups, positions it as a valuable lead compound for the development of targeted therapies. As research in this area continues to progress, the potential applications of this compound are expected to expand, contributing to the advancement of treatments for a wide range of diseases.